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Compound of Interest

Compound Name: Butyl sorbate

CAS No.: 7367-78-4

Cat. No.: B1277391

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling Butyl sorbate, including operational and disposal plans, to foster a safe and efficient

research environment.

Physicochemical and Safety Data
A clear understanding of Butyl sorbate's properties is the first step toward safe handling. The

following table summarizes key quantitative data for easy reference.
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Property Value

CAS Number 7367-78-4[1]

Molecular Formula C₁₀H₁₆O₂[2]

Molecular Weight 168.23 g/mol [2]

Appearance Colorless clear liquid (estimated)[3]

Boiling Point 221.00 to 223.00 °C @ 760.00 mm Hg[3]

Flash Point 97.22 °C (207.00 °F) TCC[3]

Density 0.9216 g/cm³ (20 ºC)[2]

Vapor Pressure 0.081000 mmHg @ 25.00 °C (estimated)[3]

Solubility Insoluble in water; Soluble in alcohol[3]

GHS Hazard Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Butyl sorbate has been associated with the following hazards in some notifications:

H315: Causes skin irritation[1][4]

H319: Causes serious eye irritation[1][4]

H335: May cause respiratory irritation[1][4]

It is important to note that some reports indicate it does not meet GHS hazard criteria.[1]

However, given the potential for irritation, appropriate precautions are necessary.

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A systematic approach to handling Butyl sorbate is crucial to minimize exposure and ensure a

safe working environment.
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Engineering Controls
Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to

avoid the inhalation of any vapors, especially when heating or agitating the substance.[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Butyl sorbate:

Eye and Face Protection:

Chemical splash goggles that meet ANSI Z87.1 standards are required.[5]

A face shield should be worn in addition to goggles when there is a significant risk of

splashing.

Skin Protection:

Gloves: Butyl rubber gloves are recommended for handling esters like Butyl sorbate as

they provide excellent resistance.[6][7] Nitrile gloves may offer limited, short-term

protection but should be changed immediately upon contact.[6] Always inspect gloves for

any signs of degradation before use.

Lab Coat: A chemically resistant lab coat should be worn and kept buttoned.

Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection:

If working outside of a fume hood where ventilation is inadequate, a NIOSH-approved

respirator with an organic vapor cartridge is necessary.

Experimental Protocol: General Procedure for
Handling
While specific experimental protocols will vary, the following provides a general, step-by-step

guide for the safe handling of Butyl sorbate in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://chem.libretexts.org/Courses/Portland_Community_College/CH_106%3A_Allied_Health_Chemistry_III_-_Lab_Manual_(Cascade_Campus)/06%3A_Synthesis_of_Fragrant_Esters/6.02%3A_Esters_Procedure
https://www.benchchem.com/product/b1277391/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-butyl-sorbate
https://chem.libretexts.org/Courses/Portland_Community_College/CH_106%3A_Allied_Health_Chemistry_III_-_Lab_Manual_(Cascade_Campus)/06%3A_Synthesis_of_Fragrant_Esters/6.02%3A_Esters_Procedure
https://www.benchchem.com/product/b1277391/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-butyl-sorbate
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://www.benchchem.com/product/b1277391/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-butyl-sorbate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Before starting, ensure that the Safety Data Sheet (SDS) for Butyl sorbate is readily

available and has been reviewed.

Assemble all necessary equipment and reagents within a designated and properly

ventilated workspace, preferably a chemical fume hood.

Don all required personal protective equipment as outlined above.

Handling and Use:

When transferring Butyl sorbate, use appropriate tools such as a pipette with a bulb or a

graduated cylinder to avoid direct contact.

Keep containers of Butyl sorbate closed when not in use to minimize the release of

vapors.

If heating is required, use a water bath or a heating mantle to ensure even and controlled

heating. Avoid open flames as Butyl sorbate is combustible.[8]

Spill Response:

In the event of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand,

or earth).

Place the absorbent material into a sealed, labeled container for proper disposal.

Clean the spill area with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of Butyl sorbate and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect all Butyl sorbate waste, including unused product and contaminated materials

(e.g., gloves, absorbent pads), in a clearly labeled, sealed, and chemically compatible

container.

Do not mix Butyl sorbate waste with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

Disposal Method:

Dispose of Butyl sorbate waste as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.

Workflow for Handling Butyl Sorbate
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1. Preparation

2. Handling

3. Post-Procedure & Disposal

Emergency: Spill Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Work Area (Fume Hood)

Transfer Butyl Sorbate

Proceed to handling

Perform Experimental Procedure

Keep Containers Closed

Decontaminate Work Area

Evacuate Area (if necessary)

If spill occurs

Segregate Waste

End of experiment

Label Waste Container

Store Waste for Pickup

Contain Spill with Absorbent

Collect and Dispose of as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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